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Compound of Interest

Compound Name: 3,3-Dimethyl-2-hexanone

Cat. No.: B3050459

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the density of 3,3-Dimethyl-2-hexanone,
including available data and detailed experimental protocols for its determination. Additionally, a
logical workflow for the identification of this methyl ketone is presented.

Data Presentation: Density of 3,3-Dimethyl-2-
hexanone

The density of 3,3-Dimethyl-2-hexanone has been reported in several chemical databases.
While experimentally verified data under specific conditions (e.g., temperature) is not
consistently available in publicly accessible literature, predicted and estimated values provide a
reliable reference. The table below summarizes the available quantitative data.

Parameter Value Units Source
Density 0.812 g/cm3 ChemNet[1]
Density 0.812 g/cm3 Guidechem[2]
Estimated Density 0.8203 g/mL ChemBK[3]

Note: The temperature at which these densities were determined or predicted is not specified in
the source materials.
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Experimental Protocols: Determination of Liquid
Density using a Pychometer

A precise method for experimentally determining the density of a liquid such as 3,3-Dimethyl-
2-hexanone is through the use of a pycnometer, also known as a specific gravity bottle.[4] This
method relies on measuring the mass of a precisely known volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper featuring a capillary hole)

[4]

Analytical balance (accurate to at least 0.001 g)

Constant temperature bath

Pasteur pipette

Lint-free wipes

Reference liquid with a well-known density (e.g., deionized water)

Acetone (for cleaning and drying)
Procedure:

¢ Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable
solvent like acetone and ensure it is completely dry.[4]

e Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer with its
stopper on the analytical balance. Record this mass as mo.

o Calibration with a Reference Liquid:

o Fill the pycnometer with the reference liquid (e.g., deionized water) to a level slightly below
the neck.
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o Insert the stopper carefully, allowing the excess liquid to escape through the capillary. This
ensures the pycnometer is filled to its exact volume.[4]

o Check for and remove any air bubbles.

o Place the filled pycnometer in a constant temperature bath until it reaches thermal
equilibrium (e.g., 20 °C or 25 °C).

o Remove the pycnometer from the bath and carefully dry the exterior with a lint-free wipe.

o Weigh the filled pycnometer and record the mass as ma.

o Determination of Pycnometer Volume:

o Calculate the mass of the reference liquid (mref) by subtracting the mass of the empty
pycnometer: mref = ma - mo.

o Determine the volume of the pycnometer (V) using the known density of the reference
liquid (pref) at the specific temperature: V = mref / pref.

o Measurement with 3,3-Dimethyl-2-hexanone:
o Empty and thoroughly dry the pycnometer.

o Fill the pycnometer with 3,3-Dimethyl-2-hexanone, following the same procedure as with
the reference liquid.

o Thermostate the filled pycnometer to the same temperature as the reference liquid.
o Dry the exterior and weigh the pycnometer filled with the sample. Record this mass as ma.
o Calculation of Density:

o Calculate the mass of the 3,3-Dimethyl-2-hexanone sample (msample) by subtracting
the mass of the empty pycnometer: msample = mz - mo.

o Calculate the density of the sample (psample) using the determined volume of the
pycnometer: psample = msample / V.
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Mandatory Visualization: Ketone Identification
Workflow

The following diagram illustrates a typical experimental workflow for the qualitative identification
of an unknown organic compound, specifically focusing on confirming the presence of a methyl

ketone like 3,3-Dimethyl-2-hexanone.
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Qualitative analysis workflow for identifying a methyl ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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